Cas no 2680696-17-5 ((9H-fluoren-9-yl)methyl N-2-({(tert-butoxy)carbonylamino}methyl)-3-hydroxypropylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-2-({(tert-butoxy)carbonylamino}methyl)-3-hydroxypropylcarbamate
• CAS No: 2680696-17-5
• MF: C₂₄H₃₀N₂O₅
• MW: 426.505406856537
• CID: 5626858
• PubChem ID: 165930705
• Update Time: 2025-10-31

(9H-fluoren-9-yl)methyl N-2-({(tert-butoxy)carbonylamino}methyl)-3-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680696-17-5
• EN300-28308782
• (9H-fluoren-9-yl)methyl N-[2-({[(tert-butoxy)carbonyl]amino}methyl)-3-hydroxypropyl]carbamate
• (9H-fluoren-9-yl)methyl N-2-({(tert-butoxy)carbonylamino}methyl)-3-hydroxypropylcarbamate

• Inchi： 1S/C24H30N2O5/c1-24(2,3)31-23(29)26-13-16(14-27)12-25-22(28)30-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21,27H,12-15H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key： UFPLMWLLLKUJDI-UHFFFAOYSA-N
• SMILES： O(C(NCC(CO)CNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.21547206g/mol
• Monoisotopic Mass: 426.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.9Ų

Additional information on (9H-fluoren-9-yl)methyl N-2-({(tert-butoxy)carbonylamino}methyl)-3-hydroxypropylcarbamate

Comprehensive Analysis of (9H-fluoren-9-yl)methyl N-2-({(tert-butoxy)carbonylamino}methyl)-3-hydroxypropylcarbamate (CAS No. 2680696-17-5)

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, (9H-fluoren-9-yl)methyl N-2-({(tert-butoxy)carbonylamino}methyl)-3-hydroxypropylcarbamate (CAS No. 2680696-17-5) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often abbreviated as Fmoc-protected amino alcohol derivative, plays a pivotal role in peptide synthesis, drug discovery, and bioconjugation. Its molecular architecture, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a tert-butoxycarbonyl (Boc) moiety, makes it a valuable building block for researchers aiming to develop novel therapeutics and biomaterials.

The growing interest in CAS 2680696-17-5 aligns with broader trends in the pharmaceutical industry, where peptide-based drugs and targeted drug delivery systems are gaining traction. According to recent market analyses, the global peptide synthesis market is projected to grow at a CAGR of 7.5% from 2023 to 2030, driven by advancements in solid-phase peptide synthesis (SPPS). This compound’s compatibility with SPPS protocols positions it as a critical reagent for laboratories focusing on high-throughput screening and combinatorial chemistry.

One of the most frequently searched questions about (9H-fluoren-9-yl)methyl N-2-({(tert-butoxy)carbonylamino}methyl)-3-hydroxypropylcarbamate revolves around its synthetic utility. The compound’s hydroxypropylcarbamate segment enables efficient coupling reactions, while the Boc-protected aminomethyl group offers orthogonal deprotection strategies. These features are particularly valuable for constructing complex peptide architectures or glycopeptide mimetics, which are increasingly explored for their potential in treating metabolic disorders and autoimmune diseases.

Another hot topic in the scientific community is the role of Fmoc-based protecting groups in green chemistry initiatives. Researchers are actively investigating how CAS 2680696-17-5 can be integrated into solvent-free synthesis or catalytic processes to minimize environmental impact. This aligns with the broader demand for sustainable chemical practices, a theme frequently highlighted in academic and industrial forums.

From a technical standpoint, the stability and storage conditions of (9H-fluoren-9-yl)methyl N-2-({(tert-butoxy)carbonylamino}methyl)-3-hydroxypropylcarbamate are also common points of inquiry. The compound typically requires storage at 2-8°C under inert conditions to prevent degradation of its Fmoc and Boc functionalities. Such precautions are essential for maintaining its reactivity in multi-step synthetic routes, a key consideration for process chemists optimizing large-scale production.

In summary, CAS 2680696-17-5 represents a convergence of cutting-edge synthetic chemistry and applied pharmaceutical research. Its dual-protecting group design addresses critical challenges in peptide modification and biomolecule engineering, making it a staple in modern laboratories. As the demand for precision therapeutics and biocompatible materials continues to rise, this compound is poised to remain at the forefront of innovative chemical solutions.